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Compound of Interest

Compound Name:

Propiophenone, alpha,alpha-

dimethyl-beta-(dimethylamino)-,

hydrochloride

Cat. No.: B13745541 Get Quote

A comprehensive search for the applications of "Propiophenone, alpha,alpha-dimethyl-beta-
(dimethylamino)-, hydrochloride" in material science has yielded no specific documented

uses in publicly available literature. This suggests that the compound is not commonly

employed in fields such as polymer chemistry, nanotechnology, or as a photoinitiator for

material synthesis.

The majority of available information pertains to a structurally related but distinct compound, 3-

(dimethylamino)propiophenone hydrochloride. This compound is primarily utilized as a

precursor and building block in biochemical and medicinal chemistry research.[1]

Compound Profile: 3-
(dimethylamino)propiophenone hydrochloride
While not the specified compound, understanding the characteristics of this related molecule

may offer insights.
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Property Value Reference

Synonyms

β-

(Dimethylamino)propiophenon

e hydrochloride, β-DAP

CAS Number 879-72-1 [2][3]

Molecular Formula C11H16ClNO [2]

Molecular Weight 213.70 g/mol [2]

Appearance White crystalline powder [1]

Melting Point 153°C [2]

Potential Research Directions
Given the absence of direct data for "Propiophenone, alpha,alpha-dimethyl-beta-
(dimethylamino)-, hydrochloride" in material science, researchers interested in this molecule

could consider exploring its potential in the following areas, based on the functionalities present

in its structure (a ketone, a tertiary amine, and an aromatic ring):

Photoinitiator: The propiophenone backbone is a known photosensitive group. The presence

of the amine moiety could potentially enhance its activity as a photoinitiator for radical

polymerization, similar to other amine co-initiators.

Monomer Synthesis: The molecule could potentially be functionalized to create novel

monomers for polymerization, introducing specific properties related to its chemical structure.

Surface Modification: The amine group could be used for grafting the molecule onto surfaces

to alter their properties, such as hydrophilicity or reactivity.

Experimental Workflow for Investigating
Photoinitiator Potential
The following diagram outlines a general workflow for evaluating the potential of a novel

compound as a photoinitiator.
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Caption: General workflow for evaluating a novel photoinitiator.

Note: The protocols and data presented above are based on general principles of material

science research and are intended as a starting point for investigation. Due to the lack of

specific data for "Propiophenone, alpha,alpha-dimethyl-beta-(dimethylamino)-,
hydrochloride," all experimental parameters would need to be determined empirically.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy Propiophenone, alpha,alpha-dimethyl-beta-(dimethylamino)-, hydrochloride | 24206-
69-7 [smolecule.com]

2. 3-(Dimethylamino)propiophenone Hydrochloride 98.0+%, TCI America 25 g | Buy Online |
TCI America | Fisher Scientific [fishersci.com]

3. 1-Propanone, 3-(dimethylamino)-1-phenyl-, hydrochloride (1:1) | C11H16ClNO | CID
92844 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Propiophenone, α,α-
dimethyl-β-(dimethylamino)-, hydrochloride in Material Science]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b13745541#utilizing-
propiophenone-alpha-alpha-dimethyl-beta-dimethylamino-hydrochloride-in-material-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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